3-(4-fluorobenzyl)-8-(2-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include parameters such as molecular weight, density, boiling point, and others. For this compound, the molecular weight is 447.47.Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis and Evaluation of Antidepressant and Anxiolytic Agents : A study conducted by Zagórska et al. (2016) focused on synthesizing and evaluating derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their potential as antidepressant and anxiolytic agents. This research identified compounds with potent serotonin receptor affinity and phosphodiesterase inhibitor activity, highlighting the relevance of fluorinated arylpiperazinylalkyl derivatives in developing lead compounds for treating depression and anxiety disorders (Zagórska et al., 2016).
Antimycobacterial Activity : Miranda and Gundersen (2009) explored the synthesis of 4-substituted 1-(p-methoxybenzyl)imidazoles to mimic the structure of highly potent antimycobacterial purines. Their research aimed to develop compounds with potential antimycobacterial activity, providing a basis for further investigation into imidazole derivatives as antimycobacterial agents (Miranda & Gundersen, 2009).
Molecular Stability and Structure
Electron Delocalization Influence : Hobbs et al. (2010) studied the influence of electron delocalization on the stability and structure of potential N-heterocyclic carbene precursors, focusing on compounds with N-fluorophenyl substituents. This research contributes to understanding the electronic properties of imidazole derivatives, which is crucial for their application in various chemical reactions and as ligands in organometallic chemistry (Hobbs et al., 2010).
Antiviral Activity
Synthesis and Antiviral Activity of Nucleosides : Kim et al. (1978) detailed the chemical synthesis of imidazo[1,2-a]-s-triazine nucleosides and their antiviral activity. This pioneering work laid the groundwork for developing purine analogues with potential antiviral properties, specifically targeting herpes, rhino, and parainfluenza viruses (Kim et al., 1978).
Safety and Hazards
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-6-(2-methoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22FN5O3/c1-14-15(2)30-20-21(26-23(30)29(14)18-7-5-6-8-19(18)33-4)27(3)24(32)28(22(20)31)13-16-9-11-17(25)12-10-16/h5-12H,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIJHLOUNKAFQLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)CC5=CC=C(C=C5)F)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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